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Compound of Interest

Compound Name: Allyl methyl sulfone

Cat. No.: B095783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl methyl sulfone (CAS No. 16215-14-8), a sulfur-containing organic compound, is

recognized as a persistent metabolite of garlic consumption and is under investigation for its

potential therapeutic properties.[1][2][3] This document provides an in-depth technical guide on

the safety, handling, storage, and relevant experimental protocols for allyl methyl sulfone to

support researchers and drug development professionals. It includes a summary of its

physicochemical properties, known biological activities with a focus on relevant signaling

pathways, and detailed procedural outlines for its synthesis and analysis.

Chemical and Physical Properties
Allyl methyl sulfone is a liquid at room temperature. Its key physical and chemical properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₄H₈O₂S

Molecular Weight 120.17 g/mol

CAS Number 16215-14-8

Appearance Liquid

Density 1.171 g/mL at 25 °C

Boiling Point 244 °C (lit.)

Refractive Index n20/D 1.472

Flash Point Not applicable

Safety and Hazard Information
GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), allyl methyl sulfone is classified as follows:

Hazard Class Hazard Statement Pictogram Signal Word

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction.
GHS07 Warning

Source:[4]

Fire and Explosion Hazards
While the related compound, allyl methyl sulfide, is highly flammable with a flash point of 18 °C,

safety data sheets for allyl methyl sulfone consistently state that the flash point is "not

applicable".[5] This is chemically plausible as the sulfur atom in a sulfone is in a higher

oxidation state and less readily oxidized compared to a sulfide. However, it is classified as a

combustible liquid (Storage Class 10), indicating it will burn but does not ignite as easily as

flammable liquids.
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Extinguishing Media: Use dry chemical, carbon dioxide, or "alcohol" foam for small fires. For

large fires, water spray or fog can be used.[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and sulfur oxides.

[7][8]

Health Hazards and First Aid
The primary health hazard associated with allyl methyl sulfone is its potential to cause an

allergic skin reaction upon contact.[4]

Exposure Route Symptoms First Aid Measures

Skin Contact
May cause an allergic skin

reaction.

Wash off with soap and plenty

of water. Consult a physician.

[6]

Eye Contact May cause irritation.

Flush eyes with water as a

precaution. Consult a

physician.[6]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.[6]

Ingestion May be harmful if swallowed.

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.[6]

No specific acute toxicity data (e.g., LD50 or LC50) for allyl methyl sulfone is readily available

in the searched literature. The toxicological properties have not been thoroughly investigated.

[6]

Handling and Storage
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Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat.

Respiratory Protection: Use in a well-ventilated area. If vapors or mists are generated, a

respirator may be necessary.[6][9]

Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from sources of ignition.[6]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place. It is classified as a combustible liquid.[9]

Biological Activity and Signaling Pathways
Allyl methyl sulfone is a known metabolite of organosulfur compounds found in garlic, such

as diallyl trisulfide (DATS).[3] It has been identified in human milk and urine after garlic

consumption.[1][2] Recent studies have highlighted its potential therapeutic effects, particularly

in attenuating cisplatin-induced nephrotoxicity.

Attenuation of Cisplatin-Induced Nephrotoxicity
Cisplatin is a chemotherapy agent whose use is limited by its nephrotoxic side effects. Allyl
methyl sulfone has been shown to mitigate this kidney damage. The proposed mechanism

involves the inhibition of oxidative stress through the modulation of the MAPK and NF-κB

signaling pathways.[3]

// Nodes Cisplatin [label="Cisplatin", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ROS

[label="Reactive Oxygen\nSpecies (ROS)", fillcolor="#FBBC05", fontcolor="#202124"]; MAPK

[label="MAPK Pathway", fillcolor="#FBBC05", fontcolor="#202124"]; NFkB [label="NF-κB

Pathway", fillcolor="#FBBC05", fontcolor="#202124"]; Inflammation

[label="Inflammation\n(TNF-α, IL-6)", fillcolor="#F1F3F4", fontcolor="#202124"]; KidneyInjury
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[label="Kidney Injury\n& Cell Alterations", fillcolor="#F1F3F4", fontcolor="#202124"]; AMS

[label="Allyl Methyl\nSulfone (AMSO₂)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Cisplatin -> ROS [label=" induces"]; ROS -> MAPK [label=" activates"]; ROS -> NFkB

[label=" activates"]; MAPK -> Inflammation [label=" leads to"]; NFkB -> Inflammation [label="

leads to"]; Inflammation -> KidneyInjury [label=" causes"]; AMS -> ROS [label=" mitigates",

style=dashed, color="#4285F4", arrowhead=tee]; AMS -> MAPK [label=" modulates",

style=dashed, color="#4285F4", arrowhead=tee]; AMS -> NFkB [label=" modulates",

style=dashed, color="#4285F4", arrowhead=tee]; } }

Caption: Proposed mechanism of allyl methyl sulfone in attenuating cisplatin-induced

nephrotoxicity.

Experimental Protocols
Synthesis of Allyl Methyl Sulfone
A common method for the synthesis of allyl sulfones is the reaction of an allyl alcohol with a

sodium sulfinate. The following is a generalized protocol based on literature procedures for

similar compounds.[10]

// Nodes start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

reactants [label="Combine Allyl Alcohol &\nSodium Methanesulfinate\nin a suitable solvent

(e.g., water)", fillcolor="#F1F3F4", fontcolor="#202124"]; catalyst [label="Add Catalyst\n(e.g.,

Tetrabutylammonium tribromide)", fillcolor="#FBBC05", fontcolor="#202124"]; reaction

[label="Stir at specified\ntemperature and time", fillcolor="#F1F3F4", fontcolor="#202124"];

workup [label="Perform Aqueous Workup\n(e.g., Extraction with\norganic solvent)",

fillcolor="#F1F3F4", fontcolor="#202124"]; purification [label="Purify by Vacuum Distillation\nor

Column Chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; analysis

[label="Characterize Product\n(NMR, GC-MS)", fillcolor="#F1F3F4", fontcolor="#202124"]; end

[label="End", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> reactants; reactants -> catalyst; catalyst -> reaction; reaction -> workup;

workup -> purification; purification -> analysis; analysis -> end; } }

Caption: General workflow for the synthesis of allyl methyl sulfone.
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Methodology:

Reaction Setup: In a round-bottom flask, dissolve allyl alcohol and sodium methanesulfinate

in a suitable solvent such as water.

Catalyst Addition: Introduce a catalyst. Metal-free procedures using catalysts like

tetrabutylammonium tribromide in water have been reported for the synthesis of allyl

sulfones.[11]

Reaction: Stir the mixture under controlled temperature conditions for a sufficient duration to

ensure the completion of the reaction. Reaction progress can be monitored by techniques

such as Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, perform a standard aqueous work-up. This typically

involves quenching the reaction, followed by extraction of the product into an organic solvent

(e.g., ethyl acetate or dichloromethane). The organic layers are then combined, washed

(e.g., with brine), dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is

removed under reduced pressure.

Purification: The crude product can be purified by vacuum distillation or column

chromatography. Given the boiling point of 244 °C, vacuum distillation is a suitable method to

prevent thermal decomposition.[12]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
The following is a generalized protocol for the analysis of allyl methyl sulfone, particularly

from biological matrices, based on published methods.[1]

Sample Preparation (from aqueous matrix):

Standard Addition: Add a known amount of an isotopically labeled internal standard (e.g.,

²H₃-allyl methyl sulfone) to the sample.

Extraction: Perform solvent extraction by adding an appropriate organic solvent (e.g.,

dichloromethane), followed by vigorous mixing.
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Drying and Concentration: Separate the organic layer, dry it over anhydrous sodium sulfate,

and carefully concentrate the extract to a small volume.

GC-MS Parameters:

Injection: Use a cold-on-column injection technique to prevent thermal degradation of the

analyte.

Column: A DB-FFAP capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is

suitable.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 40°C, hold for 7 minutes.

Ramp: Increase at 8°C/min to 240°C.

Final hold: Maintain 240°C for 8 minutes.

Mass Spectrometry: Operate in full scan mode (e.g., m/z 30-350) and/or Selected Ion

Monitoring (SIM) mode for quantification.

Conclusion
Allyl methyl sulfone is a combustible liquid that is primarily classified as a skin sensitizer.

While it is a metabolite of dietary garlic with potential therapeutic applications, appropriate

safety precautions, including the use of personal protective equipment and proper handling and

storage procedures, are essential in a research setting. The experimental protocols outlined

provide a foundation for its synthesis and analysis, enabling further investigation into its

biological activities and potential as a drug development candidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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